Cas no 897462-85-0 (1-(4-benzylpiperazin-1-yl)-2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-ylethan-1-one)

• Product Name: 1-(4-benzylpiperazin-1-yl)-2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-ylethan-1-one
• CAS No: 897462-85-0
• MF: C₂₅H₂₆N₄OS
• MW: 430.565144062042
• CID: 5480236
• Update Time: 2025-07-01

1-(4-benzylpiperazin-1-yl)-2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[6-(4-methylphenyl)imidazo[2,1-b]thiazol-3-yl]-1-[4-(phenylmethyl)-1-piperazinyl]-
• 1-(4-benzylpiperazin-1-yl)-2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-ylethan-1-one

• Inchi： 1S/C25H26N4OS/c1-19-7-9-21(10-8-19)23-17-29-22(18-31-25(29)26-23)15-24(30)28-13-11-27(12-14-28)16-20-5-3-2-4-6-20/h2-10,17-18H,11-16H2,1H3
• InChI Key： MPSLIDAJZLYDLU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC2=CC=CC=C2)CC1)CC1=CSC2=NC(C3=CC=C(C)C=C3)=CN21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-benzylpiperazin-1-yl)-2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-ylethan-1-one

Comprehensive Overview of 1-(4-Benzylpiperazin-1-yl)-2-6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-3-ylethan-1-one (CAS No. 897462-85-0)

The compound 1-(4-benzylpiperazin-1-yl)-2-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-ylethan-1-one, identified by its CAS No. 897462-85-0, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmacological and chemical research. Its unique structure combines a benzylpiperazine moiety with an imidazothiazole core, making it a subject of interest for drug discovery and molecular studies. Researchers are particularly intrigued by its potential applications in modulating biological pathways, though further studies are required to fully elucidate its mechanisms.

In recent years, the demand for novel imidazothiazole derivatives has surged, driven by their diverse bioactivity. The incorporation of a 4-methylphenyl group in this compound enhances its lipophilicity, which could improve membrane permeability—a critical factor in drug design. This aligns with current trends in small-molecule therapeutics, where optimizing pharmacokinetic properties is a priority. The benzylpiperazine segment further contributes to its structural versatility, often associated with receptor-binding affinity in central nervous system (CNS) targets.

From a synthetic chemistry perspective, CAS No. 897462-85-0 exemplifies the growing interest in multi-component reactions and scaffold diversification. Its imidazo[2,1-b][1,3]thiazole framework is a privileged structure in medicinal chemistry, frequently explored for antimicrobial, anti-inflammatory, and anticancer properties. This has led to frequent searches for "imidazothiazole synthesis" and "benzylpiperazine derivatives" in academic and industrial databases, reflecting its relevance in contemporary research.

The compound's nomenclature itself—1-(4-benzylpiperazin-1-yl)-2-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-ylethan-1-one—highlights its complexity. Breaking it down, the "imidazo[2,1-b][1,3]thiazole" component is a fused bicyclic system, while the "2-6-(4-methylphenyl)" substitution suggests regioselective functionalization. Such details are crucial for researchers investigating "structure-activity relationships (SAR)" or "heterocyclic compound optimization," common queries in computational chemistry forums.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the integrity of the imidazothiazole-ethanone linkage and the benzylpiperazine orientation—key data points for patent applications or regulatory submissions. Notably, the rise of AI-assisted drug discovery has increased searches for "predictive modeling for heterocycles," where such molecules serve as test cases.

In the context of green chemistry, efforts to synthesize 897462-85-0 using catalytic methods or solvent-free conditions are gaining traction. This responds to the broader push for sustainable practices, a hot topic in "eco-friendly synthetic routes" discussions. The compound’s methylphenyl group also invites exploration of halogenated analogs, a strategy often searched as "SAR modification tactics."

While 1-(4-benzylpiperazin-1-yl)-2-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-ylethan-1-one is not yet widely commercialized, its structural features make it a candidate for high-throughput screening libraries. Its CAS No. 897462-85-0 serves as a unique identifier in chemical inventories, crucial for avoiding duplication in research. As interest in targeted therapy grows, such compounds may bridge gaps in kinase inhibition or GPCR modulation—frequent themes in recent scientific literature.

In summary, this compound embodies the intersection of medicinal chemistry and molecular design, addressing both academic curiosity and practical applications. Its study aligns with trending searches like "fused heterocycles in drug development" and "piperazine-based bioactive molecules," ensuring its continued relevance in scientific discourse.